2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide

• Molecular Formula: C28H29IN4O6
• Molecular Weight: 644.5 g/mol
• IUPAC Name: N//'-[(E)-[3-iodo-5-methoxy-4-[2-oxo-2-(2,4,6-trimethylanilino)ethoxy]phenyl]methylideneamino]-N-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C28H29IN4O6/c1-16-10-17(2)25(18(3)11-16)32-24(34)15-39-26-20(29)12-19(13-23(26)38-5)14-30-33-28(36)27(35)31-21-8-6-7-9-22(21)37-4/h6-14H,15H2,1-5H3,(H,31,35)(H,32,34)(H,33,36)/b30-14+
• InChI Key: BMQJIGRGBTXYSF-AMVVHIIESA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=C(C=C(C=C2I)/C=N/NC(=O)C(=O)NC3=CC=CC=C3OC)OC)C
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=C(C=C(C=C2I)C=NNC(=O)C(=O)NC3=CC=CC=C3OC)OC)C

Description

2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide, also known as Compound A, is an organic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been synthesized through a multi-step process, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is necessary for cell division. This inhibition leads to the arrest of cell division and ultimately cell death. Additionally, 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been shown to exhibit potent cytotoxic activity against a variety of cancer cell lines, with IC50 values ranging from 0.2 to 4.5 μM. Additionally, it has been shown to exhibit anti-inflammatory and analgesic activity in animal models. However, the exact biochemical and physiological effects of 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A in lab experiments is its potent cytotoxic activity against a variety of cancer cell lines. Additionally, it has been shown to exhibit anti-inflammatory and analgesic activity, making it a potential candidate for the treatment of inflammatory diseases. However, one limitation of using 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A in lab experiments is its relatively low yield, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A. One direction is to further investigate its mechanism of action and the biochemical and physiological effects of the compound. Additionally, studies could be conducted to determine the optimal dosage and administration of 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A for the treatment of cancer and inflammatory diseases. Furthermore, research could be conducted to develop more efficient methods for synthesizing 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A, which could increase its availability for use in experiments. Finally, studies could be conducted to investigate the potential use of 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A in combination with other drugs for the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A involves a multi-step process that begins with the synthesis of 3-iodo-4-(2-mesitylamino-2-oxoethoxy)-5-methoxybenzaldehyde. This intermediate is then reacted with hydrazine hydrate to form the corresponding hydrazone. The hydrazone is then reacted with 2-methoxyphenyl isocyanate to form 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A. The overall yield of this synthesis is approximately 30%.

Scientific Research Applications

2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit potent cytotoxic activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 2-(2-{3-iodo-4-[2-(mesitylamino)-2-oxoethoxy]-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been shown to exhibit anti-inflammatory and analgesic activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.